Cas no 850568-45-5 (3-Amino-4-chlorophenylboronic Acid Hydrochloride)

3-Amino-4-chlorophenylboronic Acid Hydrochloride structure
850568-45-5 structure
Product Name:3-Amino-4-chlorophenylboronic Acid Hydrochloride
CAS No:850568-45-5
MF:C6H8BCl2NO2
MW:207.850219726563
MDL:MFCD04115643
CID:721245
PubChem ID:165437873
Update Time:2024-12-09

3-Amino-4-chlorophenylboronic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-Amino-4-chlorophenyl)boronic acid hydrochloride
    • 3-Amino-4-chlorobenzeneboronic acid hydrochloride
    • 3-Amino-4-chlorophenylboronic acid hydrochloride
    • 3-Amino-4-chlorophenylboronic acid HCl
    • Boronic acid,(3-amino-4-chlorophenyl)-, hydrochloride (9CI)
    • 3-Amino-4-chlorophenylboronicacidHCl
    • (3-Amino-4-chlorophenyl)boronic acid--hydrogen chloride (1/1)
    • D71431
    • EN300-412551
    • 3-Amino-4-Chlorobenzeneboronic Acid HCl
    • MFCD04115643
    • C6H8BCl2NO2
    • MTMLYYSBEQYCDJ-UHFFFAOYSA-N
    • AKOS015893779
    • AB20318
    • (3-amino-4-chlorophenyl)boronic acid;hydrochloride
    • 3-Amino-4-chlorophenylboronic acid, HCl
    • DTXSID10656956
    • 850568-45-5
    • CS-0174302
    • SCHEMBL4626695
    • BS-25900
    • 3-Amino-4-chlorophenylboronic Acid Hydrochloride
    • MDL： MFCD04115643
    • Inchi： 1S/C6H7BClNO2.ClH/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3,10-11H,9H2;1H
    • InChI Key： MTMLYYSBEQYCDJ-UHFFFAOYSA-N
    • SMILES： Cl.ClC1C(N)=CC(B(O)O)=CC=1

Computed Properties

  • Exact Mass: 207.00300
  • Monoisotopic Mass: 207.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • Melting Point: 278-288°C
  • Boiling Point: 393.1°C at 760 mmHg
  • Flash Point: 191.5°C
  • PSA: 66.48000
  • LogP: 0.98520

3-Amino-4-chlorophenylboronic Acid Hydrochloride Security Information

3-Amino-4-chlorophenylboronic Acid Hydrochloride Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Amino-4-chlorophenylboronic Acid Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A617563-100mg
3-Amino-4-chlorophenylboronic Acid Hydrochloride
 850568-45-5
100mg
 $ 64.00 2023-04-19
TRC
A617563-250mg
3-Amino-4-chlorophenylboronic Acid Hydrochloride
 850568-45-5
250mg
 $ 75.00 2023-04-19
TRC
A617563-500mg
3-Amino-4-chlorophenylboronic Acid Hydrochloride
 850568-45-5
500mg
 $ 87.00 2023-04-19
TRC
A617563-1g
3-Amino-4-chlorophenylboronic Acid Hydrochloride
 850568-45-5
1g
 $ 98.00 2023-04-19
Alichem
A019064009-10g
3-Amino-4-chlorophenylboronic acid hydrochloride
 850568-45-5 95%
10g
 $258.57 2023-08-31
Apollo Scientific
OR13163-1g
3-Amino-4-chlorobenzeneboronic acid hydrochloride
 850568-45-5 97%
1g
 £52.00 2025-02-19
Apollo Scientific
OR13163-5g
3-Amino-4-chlorobenzeneboronic acid hydrochloride
 850568-45-5 97%
5g
 £208.00 2025-02-19
Apollo Scientific
OR13163-10g
3-Amino-4-chlorobenzeneboronic acid hydrochloride
 850568-45-5 97%
10g
 £390.00 2025-02-19
abcr
AB150489-1 g
(3-Amino-4-chlorophenyl)boronic acid hydrochloride, 95%; .
 850568-45-5 95%
1 g
 €123.60 2023-07-20
abcr
AB150489-5 g
(3-Amino-4-chlorophenyl)boronic acid hydrochloride, 95%; .
 850568-45-5 95%
5 g
 €370.10 2023-07-20

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